Cas no 2172097-61-7 (2-{5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}acetonitrile)

• Product Name: 2-{5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}acetonitrile
• CAS No: 2172097-61-7
• MF: C₁₃H₂₁N₅
• MW: 247.339341878891
• CID: 5870303
• PubChem ID: 165856982
• Update Time: 2025-10-29

2-{5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}acetonitrile
• EN300-1598886
• 2172097-61-7
• 2-{5-cyclobutyl-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazol-4-yl}acetonitrile

• Inchi： 1S/C13H21N5/c1-17(2)9-4-10-18-13(11-5-3-6-11)12(7-8-14)15-16-18/h11H,3-7,9-10H2,1-2H3
• InChI Key： IEDMGGUMJBSIGY-UHFFFAOYSA-N
• SMILES： N1(CCCN(C)C)C(=C(CC#N)N=N1)C1CCC1

Computed Properties

• Exact Mass: 247.17969569g/mol
• Monoisotopic Mass: 247.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-{5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}acetonitrile

Recent Advances in the Study of 2-{5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}acetonitrile (CAS: 2172097-61-7)

The compound 2-{5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}acetonitrile (CAS: 2172097-61-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 2-{5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}acetonitrile, which include a cyclobutyl ring and a 1,2,3-triazole moiety. These structural elements are known to contribute to the compound's stability and binding affinity to biological targets. Researchers have employed advanced synthetic techniques, such as click chemistry, to efficiently produce this compound with high yield and purity, as reported in recent publications.

In vitro and in vivo studies have demonstrated that 2-{5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}acetonitrile exhibits promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound acts as a potent inhibitor of a key kinase implicated in tumor growth, with an IC50 value in the nanomolar range.

Further investigations into the pharmacokinetic properties of 2-{5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}acetonitrile have shown favorable absorption and distribution profiles in animal models. The compound's ability to cross the blood-brain barrier has also been noted, suggesting potential applications in treating neurological disorders. However, challenges related to metabolic stability and toxicity remain areas of active research.

In conclusion, 2-{5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}acetonitrile represents a promising scaffold for the development of novel therapeutics. Ongoing research efforts are focused on optimizing its pharmacological properties and exploring its potential in combination therapies. Future studies will likely provide deeper insights into its mechanism of action and clinical applicability.